Cas no 51004-12-7 (Cyclopentaneacetonitrile, 2-methylene-)

• Product Name: Cyclopentaneacetonitrile, 2-methylene-
• CAS No: 51004-12-7
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 4508180
• PubChem ID: 146049432
• Update Time: 2025-10-22

Cyclopentaneacetonitrile, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetonitrile, 2-methylene-
• EN300-7542499
• 994-130-3
• 2-(2-Methylidenecyclopentyl)acetonitrile
• 51004-12-7

• Inchi： 1S/C8H11N/c1-7-3-2-4-8(7)5-6-9/h8H,1-5H2
• InChI Key： XTSJQXBHTOPAGA-UHFFFAOYSA-N
• SMILES： N#CCC1C(=C)CCC1

Computed Properties

• Exact Mass: 121.089149355Da
• Monoisotopic Mass: 121.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8Ų

Additional information on Cyclopentaneacetonitrile, 2-methylene-

Exploring Cyclopentaneacetonitrile, 2-methylene- (CAS No. 51004-12-7): Properties, Applications, and Innovations

Cyclopentaneacetonitrile, 2-methylene- (CAS No. 51004-12-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This nitrile derivative, characterized by its unique cyclopentane backbone and methylene functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a five-membered ring with an acetonitrile moiety, offers distinct reactivity patterns, making it valuable for researchers exploring heterocyclic compounds and fine chemicals.

In recent years, the demand for high-purity nitriles like Cyclopentaneacetonitrile, 2-methylene- has surged due to their role in developing bioactive molecules and advanced materials. A trending topic in organic synthesis is the use of such intermediates for green chemistry applications, where efficiency and sustainability are prioritized. Researchers are particularly interested in how this compound can be leveraged in catalytic processes or photochemical reactions, aligning with the global push toward eco-friendly industrial practices.

The compound’s physicochemical properties, including its solubility in organic solvents and stability under controlled conditions, make it suitable for laboratory-scale experiments and industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity. These attributes are critical for applications in pharmaceutical intermediates, where precise molecular configurations are essential for drug efficacy and safety.

Another area of growing interest is the potential of Cyclopentaneacetonitrile, 2-methylene- in material science. Its reactive methylene group allows for functionalization, enabling the creation of polymers or coatings with tailored properties. This aligns with current trends in smart materials and nanotechnology, where customized chemical building blocks are in high demand. For instance, its incorporation into hybrid composites could enhance thermal or mechanical performance, addressing needs in aerospace or electronics.

Frequently asked questions about this compound include its synthetic routes, handling precautions, and commercial availability. While it is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed. Suppliers often highlight its batch consistency and regulatory compliance, which are key considerations for buyers in regulated industries like pharmaceuticals or agrochemicals.

In summary, Cyclopentaneacetonitrile, 2-methylene- (CAS No. 51004-12-7) represents a compelling case study in the intersection of organic chemistry and applied science. Its adaptability to diverse synthetic pathways and alignment with sustainability goals positions it as a compound of enduring relevance. As research continues to uncover new applications, its role in innovation-driven industries is likely to expand, offering exciting opportunities for scientists and engineers alike.